BENGHE Methodological & Application

Check Availability & Pricing

Measuring Lp-PLA2 activity after SB-435495
treatment

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest
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Topic: Measuring Lipoprotein-Associated Phospholipase A2 (Lp-PLA2) Activity after SB-435495
Treatment

Audience: Researchers, scientists, and drug development professionals.

Introduction

Lipoprotein-associated phospholipase A2 (Lp-PLA2), also known as platelet-activating factor
acetylhydrolase (PAF-AH), is a key enzyme in the inflammatory processes associated with
atherosclerosis.[1][2] Produced primarily by inflammatory cells like macrophages, Lp-PLA2
circulates in the bloodstream mainly bound to low-density lipoprotein (LDL) particles.[1][3] It
hydrolyzes oxidized phospholipids within LDL, generating pro-inflammatory products such as
lysophosphatidylcholine (lysoPC) and oxidized non-esterified fatty acids.[3][4][5] These
products contribute to endothelial dysfunction and the formation of unstable, rupture-prone
atherosclerotic plaques.[5][6] Elevated Lp-PLA2 activity is recognized as an independent risk
factor for coronary heart disease (CHD) and stroke.[7][8]

SB-435495 is a potent, selective, and reversible non-covalent inhibitor of the Lp-PLA2 enzyme,
with a reported IC50 of 0.06 nM.[9][10] Its high potency makes it a valuable tool for studying
the role of Lp-PLA2 in disease models and for evaluating the therapeutic potential of Lp-PLA2
inhibition. This application note provides a detailed protocol for treating biological samples with
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SB-435495 and subsequently measuring the residual Lp-PLA2 activity using a colorimetric
enzymatic assay.

Lp-PLA2 Signaling Pathway and Inhibition

Lp-PLA2 acts on oxidized LDL (oxLDL) in the vascular wall, initiating a cascade that promotes
vascular inflammation. By inhibiting Lp-PLA2, SB-435495 blocks the production of key
inflammatory mediators, thereby reducing the progression of atherosclerosis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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